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Compound of Interest

Compound Name: 2,3-Dimethylbutane

Cat. No.: B166060 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This guide provides a comprehensive, step-by-step

procedure for the proper disposal of 2,3-Dimethylbutane, a highly flammable and

environmentally hazardous substance. Adherence to these protocols will mitigate risks and

ensure the safe management of this chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all personnel handling 2,3-
Dimethylbutane are equipped with appropriate personal protective equipment (PPE), including

flame-resistant lab coats, chemical-impermeable gloves, and tightly fitting safety goggles.[1] All

handling of this substance should occur in a well-ventilated area, preferably within a chemical

fume hood, to avoid the inhalation of vapors.[1][2] It is crucial to eliminate all potential ignition

sources in the vicinity, as 2,3-Dimethylbutane is highly flammable with a low flash point.[3][4]

[5] Use only non-sparking tools and explosion-proof equipment when handling containers of

this chemical.[1][2][3]

Step-by-Step Disposal Plan
The disposal of 2,3-Dimethylbutane is governed by federal, state, and local regulations,

primarily under the Resource Conservation and Recovery Act (RCRA).[6][7][8] It is classified as

a hazardous waste due to its flammability and toxicity to aquatic life.[4]
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Step 1: Waste Identification and Classification

Clearly label the waste container with the words "Hazardous Waste."[9]

Identify the contents as "2,3-Dimethylbutane" and include the associated hazards (e.g.,

"Flammable Liquid," "Harmful if Swallowed," "Skin Irritant," "Toxic to Aquatic Life").[4]

Step 2: Segregation and Storage

Do not mix 2,3-Dimethylbutane waste with other chemical waste streams, especially

oxidizing agents.[3][10]

Store the waste in a chemically compatible container, such as a glass or appropriate plastic

container, ensuring it is free from damage and has a secure, leak-proof closure.[10][11]

The container should be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[9][12] This area must be away from heat

sources, direct sunlight, and electrical panels.[13]

Ensure the SAA has secondary containment to capture any potential leaks.[10][11]

Step 3: Accumulation and Record-Keeping

Keep a detailed log of the waste being accumulated, including the date the first drop of

waste was added to the container.[13]

A maximum of 55 gallons of hazardous waste may be stored in an SAA. For acutely toxic

chemicals, the limit is one quart of liquid.[12]

Waste containers can be stored in the SAA for up to 12 months, provided the accumulation

limits are not exceeded.[12]

Step 4: Arranging for Disposal

Do not dispose of 2,3-Dimethylbutane down the drain or in regular trash.[1][11]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[12]
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The EHS department will arrange for a licensed hazardous waste hauler to transport the

waste to an approved treatment, storage, and disposal facility (TSDF).[9][14]

Proper disposal methods for 2,3-Dimethylbutane include controlled incineration with flue

gas scrubbing or removal to a licensed chemical destruction plant.[1]

Quantitative Data for 2,3-Dimethylbutane
For quick reference, the following table summarizes key quantitative data for 2,3-
Dimethylbutane.

Property Value

CAS Number 79-29-8[2][4]

Density 0.66 g/cm³ at 20 °C[4]

Flash Point -28.9 °C (-20 °F)[15]

Ignition Temperature 415 °C[4]

Lower Explosive Limit 1.2%[3]

Vapor Pressure 535 hPa at 39 °C[4]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2,3-Dimethylbutane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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